(S)-3-((R)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl (3S)-3-[[(2R)-2-amino-3-methylbutanoyl]amino]piperidine-1-carboxylate
• InChI: InChI=1S/C18H27N3O3/c1-13(2)16(19)17(22)20-15-9-6-10-21(11-15)18(23)24-12-14-7-4-3-5-8-14/h3-5,7-8,13,15-16H,6,9-12,19H2,1-2H3,(H,20,22)/t15-,16+/m0/s1
• InChI Key: UGTVQOVFSHGLIE-JKSUJKDBSA-N
• Canonical SMILES: CC(C)C(C(=O)NC1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Isomeric SMILES: CC(C)[C@H](C(=O)N[C@H]1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol

Description

“(S)-3-((R)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester” (CAS: 1353960-74-3) is a chiral piperidine derivative with a molecular formula of C₁₈H₂₇N₃O₃ and a molar mass of 333.43 g/mol. The compound features a benzyl ester group at the 1-position of the piperidine ring and an (R)-2-amino-3-methylbutyrylamino substituent at the 3-position, with stereochemical specificity (S-configuration at the piperidine carbon).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-3-(®-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester typically involves multiple steps, starting from readily available starting materials. One common approach is the Steglich esterification, which is a mild reaction that allows the conversion of sterically demanding and acid-labile substrates. This method involves the use of dicyclohexylcarbodiimide (DCC) and a catalytic amount of 4-dimethylaminopyridine (DMAP) to form the ester bond .

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors to ensure precise control over reaction parameters such as temperature, pressure, and reactant concentrations. Additionally, the use of high-throughput screening techniques can help identify the most efficient catalysts and reaction conditions for large-scale production.

Chemical Reactions Analysis

Types of Reactions

(S)-3-(®-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: Nucleophilic substitution reactions can replace the ester group with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield carboxylic acids, while reduction can produce alcohols. Substitution reactions can result in the formation of amides or thioesters.

Scientific Research Applications

(S)-3-(®-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester has a wide range of applications in scientific research:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: It serves as a probe to study enzyme-substrate interactions and protein-ligand binding.

Medicine: The compound has potential therapeutic applications, including as a precursor for drug development targeting specific biological pathways.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of (S)-3-(®-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The stereochemistry of the compound is crucial for its binding affinity and specificity, as the (S) and ® configurations can influence the orientation and interactions with the target molecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a class of benzyl ester-functionalized piperidine/pyrrolidine derivatives with amino acid side chains. Below is a comparative analysis of structurally analogous compounds, focusing on substituent variations, molecular properties, and functional implications.

Table 1: Structural and Molecular Comparison

Compound Name	CAS Number	Molecular Formula	Molar Mass (g/mol)	Key Substituents/Modifications	References
(S)-3-((R)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester (Main Compound)	1353960-74-3	C₁₈H₂₇N₃O₃	333.43	(R)-2-amino-3-methylbutyrylamino at C3; S-configuration at piperidine
[(R)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester	1354023-84-9	C₂₀H₃₁N₃O₃	361.48	Ethyl-carbamic acid substituent; extended acyl chain
3-{[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	1354026-90-6	C₂₀H₃₁N₃O₃	361.48	Methyl-amino spacer between butyryl and piperidine; additional methyl group
(S)-3-[(2-Amino-ethyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	1353972-73-2	C₁₉H₃₀N₄O₂	346.47	Isopropyl and 2-aminoethyl groups at C3; altered nitrogen branching
4-{[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	1353996-73-2	C₂₀H₃₁N₃O₃	361.48	Substituent at C4 instead of C3; methyl-amino linkage
3-{[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	1354024-72-8	C₂₀H₃₁N₃O₃	361.48	Ethyl-amino spacer; increased hydrophobicity

Key Findings:

Stereochemical Specificity: The main compound’s (R,S)-configuration distinguishes it from epimeric analogs (e.g., notes epimer separation challenges in chromatography). This specificity may enhance target binding selectivity in enzyme inhibition .

Substituent Effects: Ethyl vs. Positional Isomerism: The 4-substituted analog (CAS 1353996-73-2) may exhibit distinct conformational dynamics due to substituent placement on the piperidine ring, affecting receptor interactions .

Biological Implications: The (R)-2-amino-3-methylbutyryl moiety in the main compound mimics branched-chain amino acids, suggesting utility in disrupting microbial or viral protease active sites. Analogs with bulkier substituents (e.g., isopropyl in CAS 1353972-73-2) may trade potency for reduced solubility .

Notes on Impurities and Stability:

• highlights that impurities and epimerization (e.g., co-eluting epimers) are critical quality control considerations for these compounds, particularly in pharmaceutical applications .
• The benzyl ester group, common across all analogs, may serve as a prodrug feature, enhancing oral bioavailability through esterase-mediated hydrolysis .

Biological Activity

(S)-3-((R)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester, a compound with a complex structure, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesizing available research findings, case studies, and relevant data.

Chemical Structure and Properties

Molecular Formula: C₁₅H₂₂N₂O₄

IUPAC Name: (S)-3-((R)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester

Structural Representation

The compound features a piperidine ring substituted with an amino acid moiety and a benzyl ester group. This structure is crucial for its interaction with biological targets.

Pharmacological Profile

• Anticonvulsant Activity:
  • Research indicates that derivatives of piperidine compounds demonstrate significant anticonvulsant properties. For instance, certain analogues have shown effectiveness in eliminating tonic extensor phases in animal models, suggesting that similar structures may exhibit comparable effects .
• Anticancer Potential:
  • Studies have highlighted the cytotoxic activity of piperidine derivatives against various cancer cell lines. For example, specific compounds displayed IC50 values lower than established chemotherapeutics like doxorubicin, indicating strong antiproliferative effects . The structural modifications such as the presence of electronegative groups have been linked to enhanced activity.
• Antimicrobial Properties:
  • The compound's structural features suggest potential antibacterial activity. Various thiazole-bearing derivatives have shown promising results against both Gram-positive and Gram-negative bacteria, indicating that similar structural motifs may confer antimicrobial properties .

The biological activity of (S)-3-((R)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester is hypothesized to involve:

• Interaction with Receptors: Binding to specific receptors in the central nervous system for anticonvulsant effects.
• Inhibition of Cell Proliferation: Targeting pathways involved in cancer cell growth and survival.
• Disruption of Bacterial Metabolism: Interfering with bacterial cell wall synthesis or metabolic pathways.

Case Study 1: Anticonvulsant Testing

In a controlled study, a series of piperidine derivatives were evaluated for their anticonvulsant efficacy using the maximal electroshock seizure (MES) test. The results indicated that compounds similar to (S)-3-((R)-2-Amino-3-methyl-butyrylamino)-piperidine exhibited significant protective effects, suggesting a promising lead for further development.

Case Study 2: Anticancer Activity

A comparative analysis of various piperidine derivatives was conducted against A-431 and Jurkat cell lines. The compound demonstrated a notable reduction in cell viability at low concentrations, outperforming several existing chemotherapeutics in terms of potency.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Anticonvulsant	Significant seizure protection
Anticancer	IC50 < Doxorubicin
Antimicrobial	Effective against Gram-positive bacteria

Table 2: Structure-Activity Relationship (SAR)

Compound Variant	Modifications	Biological Activity
Base Compound	None	Moderate
Benzyl Ester Variant	Benzyl group addition	Enhanced
Thiazole Derivative	Thiazole ring incorporation	High antimicrobial activity